Cas no 1179106-70-7 (2-(3-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide)

• Product Name: 2-(3-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide
• CAS No: 1179106-70-7
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6360129
• PubChem ID: 60783024
• Update Time: 2025-05-20

2-(3-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1179106-70-7
• EN300-804583
• AKOS009998076
• 2-(3-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide

• Inchi： 1S/C9H16N4O/c1-6(2)11-9(14)7(3)13-5-4-8(10)12-13/h4-7H,1-3H3,(H2,10,12)(H,11,14)
• InChI Key： WQYUMHXKIVASTF-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CC(N)=N1)NC(C)C

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 2-(3-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide

2-(3-Amino-1H-Pyrazol-1-Yl)-N-(Propan-2-Yl)Propanamide: A Comprehensive Overview

The compound 2-(3-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide, identified by the CAS number 1179106-70-7, is a fascinating molecule with significant potential in various fields of research and application. This compound, which belongs to the class of amides, has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological applications, and recent advancements in its research.

The molecular structure of 2-(3-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide comprises a pyrazole ring substituted with an amino group at position 3 and an N-substituted propanamide group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and versatility in chemical reactions. The presence of the amino group introduces additional reactivity, making this compound a valuable substrate for further functionalization. The propanamide group adds flexibility and solubility properties, which are advantageous for various applications.

Recent studies have highlighted the potential of 2-(3-amino-1H-pyrazol-1-ylium)-N-(propan-2-ylium)propanamidium as a precursor for drug development. Its ability to act as a bioisostere or a scaffold for constructing more complex molecules has been explored in several research articles. For instance, researchers have reported its use in designing inhibitors for specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate protein-protein interactions has also been a topic of interest in recent investigations.

In terms of synthesis, the preparation of 2-(3-amino-pyrazolo[1,5-a]pyrimidinyl)-N-isopropylacetamide involves a multi-step process that typically begins with the formation of the pyrazole ring. This is often achieved through condensation reactions involving carbonyl compounds and ammonia or ammonium salts. Subsequent steps involve the introduction of the amino group and the propanamide moiety through nucleophilic substitutions or amide bond formations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The biological activity of N-isopropyl-N'-(pyrazolopyrimidinylmethyl)acetamide has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, its antioxidant properties have been explored in models of oxidative stress, suggesting its role in protecting cells from damage caused by reactive oxygen species.

One of the most exciting developments involving this compound is its application in nanotechnology. Researchers have successfully incorporated it into polymer matrices to create stimuli-responsive materials. These materials exhibit changes in their physical properties upon exposure to external stimuli such as temperature or pH, opening new avenues for applications in drug delivery systems and sensors.

In conclusion, 2-(3-amino-pyrazolo[1,5-a]pyrimidinyl)-N-isopropylacetamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and biological research, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.